Cas no 1565663-25-3 (6-(aminomethyl)-1-methyl-1H-1,3-benzodiazol-2-amine)
6-(aminomethyl)-1-methyl-1H-1,3-benzodiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole-6-methanamine, 2-amino-1-methyl-
- 6-(aminomethyl)-1-methyl-1H-1,3-benzodiazol-2-amine
-
- Inchi: 1S/C9H12N4/c1-13-8-4-6(5-10)2-3-7(8)12-9(13)11/h2-4H,5,10H2,1H3,(H2,11,12)
- InChI Key: JLFWMQBIOVCIDR-UHFFFAOYSA-N
- SMILES: C1(N)N(C)C2=CC(CN)=CC=C2N=1
6-(aminomethyl)-1-methyl-1H-1,3-benzodiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM436692-1g |
6-(aminomethyl)-1-methyl-1H-1,3-benzodiazol-2-amine |
1565663-25-3 | 95%+ | 1g |
$1787 | 2023-01-10 | |
| Enamine | EN300-1448508-0.05g |
6-(aminomethyl)-1-methyl-1H-1,3-benzodiazol-2-amine |
1565663-25-3 | 94% | 0.05g |
$347.0 | 2023-06-06 | |
| Enamine | EN300-1448508-0.1g |
6-(aminomethyl)-1-methyl-1H-1,3-benzodiazol-2-amine |
1565663-25-3 | 94% | 0.1g |
$518.0 | 2023-06-06 | |
| Enamine | EN300-1448508-0.25g |
6-(aminomethyl)-1-methyl-1H-1,3-benzodiazol-2-amine |
1565663-25-3 | 94% | 0.25g |
$743.0 | 2023-06-06 | |
| Enamine | EN300-1448508-0.5g |
6-(aminomethyl)-1-methyl-1H-1,3-benzodiazol-2-amine |
1565663-25-3 | 94% | 0.5g |
$1170.0 | 2023-06-06 | |
| Enamine | EN300-1448508-1.0g |
6-(aminomethyl)-1-methyl-1H-1,3-benzodiazol-2-amine |
1565663-25-3 | 94% | 1g |
$1500.0 | 2023-06-06 | |
| Enamine | EN300-1448508-2.5g |
6-(aminomethyl)-1-methyl-1H-1,3-benzodiazol-2-amine |
1565663-25-3 | 94% | 2.5g |
$2940.0 | 2023-06-06 | |
| Enamine | EN300-1448508-5.0g |
6-(aminomethyl)-1-methyl-1H-1,3-benzodiazol-2-amine |
1565663-25-3 | 94% | 5g |
$4349.0 | 2023-06-06 | |
| Enamine | EN300-1448508-10.0g |
6-(aminomethyl)-1-methyl-1H-1,3-benzodiazol-2-amine |
1565663-25-3 | 94% | 10g |
$6450.0 | 2023-06-06 | |
| Aaron | AR01DWDV-50mg |
6-(aminomethyl)-1-methyl-1H-1,3-benzodiazol-2-amine |
1565663-25-3 | 93% | 50mg |
$503.00 | 2025-02-09 |
6-(aminomethyl)-1-methyl-1H-1,3-benzodiazol-2-amine Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 6-(aminomethyl)-1-methyl-1H-1,3-benzodiazol-2-amine
Research Brief on 6-(Aminomethyl)-1-methyl-1H-1,3-benzodiazol-2-amine (CAS: 1565663-25-3): Recent Advances and Applications
The compound 6-(aminomethyl)-1-methyl-1H-1,3-benzodiazol-2-amine (CAS: 1565663-25-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.
Recent studies have highlighted the role of 6-(aminomethyl)-1-methyl-1H-1,3-benzodiazol-2-amine as a versatile scaffold for the development of novel small-molecule inhibitors. Its benzimidazole core, coupled with the aminomethyl functional group, allows for diverse chemical modifications, making it an attractive candidate for targeting various enzymes and receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of protein kinases involved in inflammatory pathways, suggesting potential applications in autoimmune diseases.
In addition to its kinase inhibitory properties, this compound has shown promise in antimicrobial research. A team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that derivatives of 6-(aminomethyl)-1-methyl-1H-1,3-benzodiazol-2-amine exhibited potent activity against drug-resistant bacterial strains, including MRSA. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics.
From a synthetic chemistry perspective, advances in the efficient production of 6-(aminomethyl)-1-methyl-1H-1,3-benzodiazol-2-amine have been achieved through novel catalytic methods. A 2022 paper in Organic Process Research & Development described a green chemistry approach using palladium-catalyzed amination, which improved yield and reduced environmental impact compared to traditional routes. This development is particularly significant for scaling up production for preclinical studies.
The pharmacokinetic profile of this compound has also been investigated in recent preclinical trials. Data presented at the 2023 American Chemical Society National Meeting revealed favorable absorption and distribution characteristics, with moderate plasma protein binding and good blood-brain barrier penetration in animal models. These properties make it a promising candidate for central nervous system-targeted therapies.
Looking ahead, researchers are exploring the potential of 6-(aminomethyl)-1-methyl-1H-1,3-benzodiazol-2-amine in combination therapies and as a molecular probe for studying biological pathways. Its unique chemical structure offers opportunities for further derivatization to enhance selectivity and potency against various biological targets. Ongoing clinical trials are expected to provide more definitive data on its therapeutic potential in the coming years.
1565663-25-3 (6-(aminomethyl)-1-methyl-1H-1,3-benzodiazol-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)